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Compound of Interest

Compound Name:
(2,4-dichlorophenyl)(4-

ethoxyphenyl)methanone

CAS No.: 6606-50-4

Cat. No.: B5739764

Get Quote

Executive Summary: Immediate Action Plan
(2,4-dichlorophenyl)(4-ethoxyphenyl)methanone (CAS 5334-14-5) is a halogenated

aromatic ketone commonly used as a pharmaceutical intermediate (e.g., in the synthesis of

antifungal azoles). Due to its chlorinated structure and potential aquatic toxicity, it must not be

disposed of via municipal sinks or standard organic waste streams.

Core Directive: Segregate strictly as Halogenated Organic Waste. Disposal must occur via

high-temperature incineration equipped with flue gas scrubbing.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety system.

Treat this compound as a severe aquatic pollutant and reliable irritant.

Physicochemical Data
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Property Value Operational Implication

Chemical Name
(2,4-dichlorophenyl)(4-

ethoxyphenyl)methanone
Official shipping/labeling name.

CAS Number 5334-14-5
Unique identifier for waste

manifests.

Molecular Formula C₁₅H₁₂Cl₂O₂

Contains Chlorine: Precursor

to HCl/Dioxins if burned

improperly.

Molecular Weight 295.16 g/mol Heavy organic solid.

Physical State Solid (Crystalline powder)
Dust explosion hazard if

aerosolized; inhalation risk.

Solubility
Low in water; High in organics

(DCM, DMSO)

Do not flush. Bioaccumulates

in aquatic systems.

GHS Hazard Classification (Derived from SAR*)
Based on Structure-Activity Relationships (SAR) of analogous dichlorobenzophenones, the

following H-codes apply in the absence of vendor-specific data:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

H411/H410: Toxic to aquatic life with long-lasting effects.[3]

Step-by-Step Disposal Protocol
This protocol is designed to satisfy RCRA (Resource Conservation and Recovery Act) "Cradle-

to-Grave" requirements and prevent environmental release.

Phase 1: Segregation (The Critical Step)
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Causality: You must separate this waste from non-halogenated solvents (e.g., Acetone,

Methanol).

Reasoning: Incinerating halogenated compounds requires temperatures >1100°C to prevent

the formation of Polychlorinated Dibenzo-p-dioxins (PCDDs) and Furans. Mixing this with

non-halogenated waste downgrades the entire container to "Halogenated," significantly

increasing disposal costs and processing complexity.

Phase 2: Packaging
Solid Waste:

Place the solid powder or contaminated disposable labware (gloves, weighing boats) into

a wide-mouth HDPE (High-Density Polyethylene) jar.

Validation: Ensure the lid has a chemically resistant liner (Teflon/PTFE) to prevent vapor

leaks.

Liquid Waste (Mother Liquors):

If the compound is dissolved in a solvent (e.g., Dichloromethane or Ethyl Acetate), collect

in a dedicated Halogenated Solvent Carboy.

Do not fill >90% to allow for thermal expansion.[4]

Phase 3: Labeling
A generic "Waste" label is insufficient.[5] The label must include:

Full Chemical Name: (2,4-dichlorophenyl)(4-ethoxyphenyl)methanone.

Hazard Checkboxes: Irritant, Toxic, Environmental Hazard.

Constituents: If in solution, list the solvent and the approximate concentration (e.g.,

"Dichloromethane 95%, Solute 5%").

Phase 4: Final Disposal
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Transfer the sealed, labeled container to your facility's Hazardous Waste Storage Area (90-day

storage limit for Large Quantity Generators).

Disposal Method: High-temperature incineration with acid gas scrubbing (to neutralize HCl

generated from the chlorine atoms).

Spill Management & Decontamination
Scenario: A 50g bottle drops and shatters on the benchtop.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

Protect: Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and a lab

coat. If dust is visible, use an N95 or P100 respirator.

Contain (Dry Spill):

Do NOT dry sweep. This generates dust.

Cover the powder with a damp paper towel (soaked in water or a mild detergent) to

suppress dust.

Scoop the damp material into a wide-mouth waste jar.

Decontaminate:

Wipe the surface with a soap/water solution.[1]

Follow with a solvent wipe (Ethanol or Isopropanol) to solubilize remaining organic

residue.

Verification: Use a UV lamp (if available) to check for fluorescence, or simply visual

inspection for white residue.

Disposal: All cleanup materials (towels, scoops, gloves) go into the Solid Hazardous Waste

bin.

Visual Workflow: Waste Stream Decision Matrix
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The following diagram illustrates the logical decision path for disposing of this specific

intermediate, ensuring compliance with halogenated waste protocols.

Waste Generation:
(2,4-dichlorophenyl)(4-ethoxyphenyl)methanone

Physical State?

Solid / Powder
(or contaminated debris)

Solution / Mother Liquor

CRITICAL STEP:
Segregate as Halogenated Waste

Solvent Type?

Non-Halogenated Solvent
(e.g., Acetone, MeOH)

Halogenated Solvent
(e.g., DCM, Chloroform)

Contaminated by Solute

Packaging:
HDPE Jar or Safety Carboy

Labeling:
Full Chemical Name + 'Halogenated'

Final Disposal:
High-Temp Incineration
(>1100°C w/ Scrubber)
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Click to download full resolution via product page

Caption: Decision matrix for segregating and packaging chlorinated benzophenone derivatives

to ensure regulatory compliance.

References & Authority
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations - Title 40 CFR Parts 260-273. (Provides the federal framework for

hazardous waste identification and segregation).

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS) - 29 CFR 1910.1200. (Mandates proper labeling and SDS availability).

PubChem.Compound Summary: (2,4-dichlorophenyl)(4-ethoxyphenyl)methanone. (Used

for physicochemical property verification).

Princeton University EHS.Waste Disposal: Halogenated vs. Non-Halogenated Solvents. (

authoritative academic protocol for solvent segregation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b5739764/docs#operational-guide-disposal-handling-
of-2-4-dichlorophenyl-4-ethoxyphenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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